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Introduction
Elacytarabine (CP-4055) is a lipophilic 5'-elaidic acid ester of cytarabine, a nucleoside analog

widely used in the treatment of hematologic malignancies.[1][2] This structural modification

allows Elacytarabine to circumvent common mechanisms of cytarabine resistance, such as

reduced expression of the human equilibrative nucleoside transporter 1 (hENT1), as it can

enter cells independently of this transporter.[1][3][4][5] Once inside the cell, Elacytarabine is

metabolized to cytarabine and subsequently phosphorylated to its active triphosphate form,

ara-CTP, which inhibits DNA and RNA synthesis, leading to cell death.[1][6] These

characteristics make Elacytarabine a valuable compound for in vitro studies of cancer cell

cytotoxicity and mechanisms of drug resistance.

This document provides detailed protocols for the dissolution and storage of Elacytarabine for

use in in vitro assays, ensuring reproducible and reliable experimental results.
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Property Value Reference

Molecular Formula C27H45N3O6 [7]

Molecular Weight 507.66 g/mol [7][8]

CAS Number 188181-42-2 [8][9]

Solubility Data
Solvent Concentration Comments Reference

DMSO
125 mg/mL (246.23

mM)

Ultrasonic assistance

may be needed. Use

freshly opened DMSO

as it is hygroscopic.

[8][9]

Ethanol 4 mg/mL (7.88 mM)

Ultrasonic and

warming to 60°C may

be required to aid

dissolution.

[9]

Stock Solution Storage Recommendations
Storage Temperature Duration Reference

-80°C Up to 2 years [9]

-20°C Up to 1 year [9]

Note: For the parent compound, cytarabine, solutions in 0.9% NaCl have shown high stability

at 2-8°C for 28 days. At 25°C, stability is concentration-dependent, with lower concentrations (1

mg/mL) being more stable than higher concentrations (5 mg/mL and 10 mg/mL).[10]
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This protocol is suitable for preparing a concentrated stock solution that can be further diluted

to working concentrations for various in vitro assays.

Materials:

Elacytarabine powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination.

Weighing: Accurately weigh the desired amount of Elacytarabine powder.

Dissolution:

Add the appropriate volume of sterile DMSO to achieve the desired concentration (e.g., for

a 10 mM stock solution, add the appropriate volume of DMSO to the calculated mass of

Elacytarabine).

Vortex the solution vigorously for 1-2 minutes to aid dissolution.

If the compound does not fully dissolve, use an ultrasonic bath for 5-10 minutes. Gentle

warming can also be applied, but avoid excessive heat.

Sterilization (Optional): If necessary, the stock solution can be sterilized by filtering through a

0.22 µm syringe filter compatible with DMSO.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.
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Storage: Store the aliquots at -20°C for up to one year or at -80°C for up to two years.[9]

Protocol 2: Preparation of Working Solutions for In Vitro
Assays
This protocol describes the dilution of the high-concentration stock solution to the final working

concentrations required for cell-based assays.

Materials:

Elacytarabine stock solution (from Protocol 1)

Sterile cell culture medium appropriate for your cell line

Sterile serological pipettes and pipette tips

Procedure:

Thawing: Thaw a single aliquot of the Elacytarabine stock solution at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in sterile cell culture medium to

achieve the desired final concentrations.

Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.5%) to avoid solvent-induced cytotoxicity. Ensure the vehicle control in your

experiments contains the same final concentration of DMSO.

Application to Cells: Add the prepared working solutions to your cell cultures according to

your experimental design.
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Caption: Mechanism of action of Elacytarabine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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